Cas no 71922-64-0 (2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid)
2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- N-Cyclopropyl-N-[(phenylmethoxy)carbonyl]glycine
- N-((Benzyloxy)carbonyl)-N-cyclopropylglycine
- EN300-6747801
- 71922-64-0
- DTXSID401238373
- 2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid
- SCHEMBL6166891
- 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid
-
- Inchi: 1S/C13H15NO4/c15-12(16)8-14(11-6-7-11)13(17)18-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H,15,16)
- InChI Key: YGKNIMGNXSLCFF-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(CC(=O)O)C1CC1)=O
Computed Properties
- Exact Mass: 249.10010796g/mol
- Monoisotopic Mass: 249.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 66.8Ų
2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6747801-0.05g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 0.05g |
$612.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-0.1g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 0.1g |
$640.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-0.25g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 0.25g |
$670.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-0.5g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 0.5g |
$699.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-1.0g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 1g |
$728.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-2.5g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 2.5g |
$1428.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-5.0g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 5g |
$2110.0 | 2023-05-30 | ||
| Enamine | EN300-6747801-10.0g |
2-{[(benzyloxy)carbonyl](cyclopropyl)amino}acetic acid |
71922-64-0 | 10g |
$3131.0 | 2023-05-30 |
2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid
2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic Acid: A Comprehensive Overview
The compound with CAS No 71922-64-0, commonly referred to as 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid, is a significant molecule in the field of organic chemistry and biochemistry. This compound has garnered attention due to its unique structure and potential applications in drug discovery and chemical synthesis. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.
Structure and Properties
The molecular structure of 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid is characterized by a cyclopropyl group attached to a carbamate moiety, which is further connected to an amino acid backbone. The presence of the benzyloxy group introduces steric hindrance and enhances the stability of the molecule. This unique combination of functional groups makes it an interesting candidate for various chemical reactions and biological assays.
Recent studies have highlighted the importance of cyclopropane rings in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The benzyloxy group, on the other hand, plays a crucial role in protecting the carbamate during synthesis, ensuring high yields and purity.
Synthesis and Characterization
The synthesis of 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid involves a multi-step process that typically begins with the preparation of the cyclopropylamine derivative. This is followed by coupling with benzyl carbamate using standard peptide coupling reagents such as HATU or EDCI. The final step involves hydrolysis to yield the carboxylic acid form.
Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of this compound. These studies have provided valuable insights into its conformational flexibility and intermolecular interactions.
Applications in Drug Discovery
One of the most promising applications of 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid lies in its potential as a building block for peptide-based drugs. Its unique structure allows for the incorporation of diverse functional groups, making it versatile in drug design. Recent research has explored its use in developing inhibitors for proteolytic enzymes, which are implicated in various diseases such as cancer and neurodegenerative disorders.
In addition to its role in drug discovery, this compound has also found applications in chemical biology. For instance, it has been used as a substrate in enzymatic assays to study the catalytic activity of peptidases. Its ability to undergo selective cleavage under specific conditions makes it an invaluable tool for studying enzyme mechanisms.
Recent Research Advances
Recent studies have focused on optimizing the synthesis of 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid to improve yield and reduce costs. Novel catalytic methods, including enzymatic catalysis and microwave-assisted synthesis, have been explored with encouraging results.
Pioneering research has also investigated the use of this compound in click chemistry reactions. Its cyclopropyl group serves as a reactive site for [3+2] cycloadditions with azides or alkynes, opening new avenues for rapid molecule assembly.
Furthermore, computational studies have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking simulations have revealed potential binding modes that could guide future drug design efforts.
Conclusion
In summary, 2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid (CAS No 71922-64-0) is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. With ongoing advancements in synthetic methods and computational modeling, this compound is poised to play an even greater role in future scientific endeavors.
71922-64-0 (2-{[(Benzyloxy)carbonyl](cyclopropyl)amino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)